(+/-)-2-Morpholin-4-yl-1,2-diphenyl-1-pyridin-2-yl-ethanol

• Molecular Formula: C23H24N2O2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 2-morpholin-4-yl-1,2-diphenyl-1-pyridin-2-ylethanol
• InChI: InChI=1S/C23H24N2O2/c26-23(20-11-5-2-6-12-20,21-13-7-8-14-24-21)22(19-9-3-1-4-10-19)25-15-17-27-18-16-25/h1-14,22,26H,15-18H2
• InChI Key: ZGAMKNGZPUISAG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C2=CC=CC=C2)C(C3=CC=CC=C3)(C4=CC=CC=N4)O

Description

(+/-)-2-Morpholin-4-yl-1,2-diphenyl-1-pyridin-2-yl-ethanol is a useful research compound. Its molecular formula is C23H24N2O2 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Morpholin-4-yl-2-phenyl-1-pyridin-2-yl-ethanone (15 mg, 0.053 mmol) was dissolved in 3 mL of dry THF and cooled to −78° C. Phenylmagnesium bromide (159 μL, 1.0 M solution in TBH, 0.159 mmol) was added dropwise and the mixture was allowed to stir for 15 minutes. The reaction was quenched with 1 mL of aqueous NaHCO3(sat) and warmed to ambient temperature. The mixture was poured into NaHCO3 (sat) and extracted 2× with EtOAc. The combined organic extracts were dried with Na2SO4, filtered and concentrated in vacuo. The residue was purified by preparative HPLC. The appropriate fractions were poured into NaHCO3(sat) and extracted 2× with EtOAc. The combined organic extracts were dried with Na2SO4, filtered and concentrated in vacuo to provide the titled compound.